Bicyclo[2.2.1]heptane-1,2-diol

• CAS No.: 28676-79-1
• Molecular Formula: C7H12O2
• Molecular Weight: 128.17 g/mol
• IUPAC Name: bicyclo[2.2.1]heptane-1,2-diol
• InChI: InChI=1S/C7H12O2/c8-6-3-5-1-2-7(6,9)4-5/h5-6,8-9H,1-4H2
• InChI Key: WZZPVFWYFOZMQS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC1CC2O)O

Description

Bicyclo[2.2.1]heptane-1,2-diol is a useful research compound. Its molecular formula is C7H12O2 and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.96 gram (10 millimoles) of norbornane, 0.13 gram (0.8 millimole) of N-hydroxyphthalimide, 0.015 gram (0.06 millimole) of Co(AA)2 and 10 milliliters of acetic acid was stirred in an oxygen atmosphere at a temperature of 75° C. for 15 hours to give 1-hydroxynorbornane (selectivity for norbornane 44%, yield 44%) and 1,2-dihydroxynorbornane (selectivity for norbornane 55%, yield 55%) with a transformation rate of norbornane of 99% and the selectivity for the alcohols of 99%.